Cas no 189069-17-8 (L-Proline, 4-methoxy-,methyl ester, (4S)-)

(4S)-4-Methoxy-L-proline methyl ester is a chiral proline derivative characterized by its methoxy substitution at the 4-position and a methyl ester functional group. This compound is valuable in asymmetric synthesis and peptide chemistry due to its constrained pyrrolidine ring and stereocontrol capabilities. The methoxy group enhances conformational rigidity, influencing secondary structure formation in peptide design. Its ester moiety offers versatility for further derivatization or hydrolysis. The (4S)-configuration ensures enantioselectivity in applications such as organocatalysis or medicinal chemistry. High purity and well-defined stereochemistry make it suitable for research requiring precise stereochemical outcomes. Storage under inert conditions is recommended to maintain stability.
L-Proline, 4-methoxy-,methyl ester, (4S)- structure
189069-17-8 structure
Product Name:L-Proline, 4-methoxy-,methyl ester, (4S)-
CAS No:189069-17-8
MF:C7H13NO3
MW:159.183022260666
CID:115519
PubChem ID:14036209
Update Time:2025-06-11

L-Proline, 4-methoxy-,methyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 4-methoxy-,methyl ester, (4S)-
    • L-Proline, 4-methoxy-, methyl ester, (4S)- (9CI)
    • SCHEMBL7021231
    • Methyl (2S,4S)-4-methoxypyrrolidine-2-carboxylate
    • (2S,4S)-Methyl 4-methoxypyrrolidine-2-carboxylate
    • 189069-17-8
    • EN300-701812
    • E83612
    • Inchi: 1S/C7H13NO3/c1-10-5-3-6(8-4-5)7(9)11-2/h5-6,8H,3-4H2,1-2H3/t5-,6-/m0/s1
    • InChI Key: XEDZRASYGGJQCQ-WDSKDSINSA-N
    • SMILES: O(C)[C@@H]1CN[C@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 47.6Ų

L-Proline, 4-methoxy-,methyl ester, (4S)- Pricemore >>

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Additional information on L-Proline, 4-methoxy-,methyl ester, (4S)-

L-Proline, 4-methoxy-,methyl ester, (4S)-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

L-Proline, 4-methoxy-,methyl ester, (4S)-, with the CAS number 189069-17-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, belonging to the class of amino acid derivatives, has garnered attention due to its unique structural properties and potential applications in various biological and chemical processes.

The molecular structure of L-Proline, 4-methoxy-,methyl ester, (4S)- features a proline backbone with a methoxy group at the fourth carbon position and a methyl ester substituent. This configuration imparts distinct chemical and biological characteristics that make it a valuable candidate for further investigation. The (4S) configuration indicates the stereochemical arrangement of the chiral center, which is crucial for understanding its interactions with biological systems.

In recent years, there has been growing interest in the applications of this compound in drug development and biochemistry. The methoxy group enhances the solubility and stability of the molecule, making it more suitable for use in pharmaceutical formulations. Additionally, the presence of a chiral center allows for the synthesis of enantiomerically pure forms, which are often required in medicinal chemistry to ensure optimal biological activity.

One of the most promising areas of research involving L-Proline, 4-methoxy-,methyl ester, (4S)- is its potential role as a building block in the synthesis of more complex molecules. Researchers have explored its use in constructing peptidomimetics and other bioactive compounds that mimic the structure and function of natural peptides. These peptidomimetics have shown promise in various therapeutic applications, including the treatment of inflammation and infectious diseases.

Furthermore, studies have indicated that L-Proline, 4-methoxy-,methyl ester, (4S)- may have applications in enzyme inhibition and catalysis. The unique structural features of this compound allow it to interact with enzymes in specific ways, potentially leading to the development of new inhibitors or catalysts. Such developments could have far-reaching implications in both academic research and industrial applications.

The compound's stability under various conditions makes it an attractive candidate for use in synthetic chemistry. Researchers have utilized L-Proline, 4-methoxy-,methyl ester, (4S)- as an intermediate in multi-step syntheses, where its structural rigidity and functional groups provide a stable platform for further modifications. This has opened up new avenues for the development of novel chemical entities with potential therapeutic benefits.

In addition to its synthetic utility, L-Proline, 4-methoxy-,methyl ester, (4S)- has been investigated for its role in protein folding and stability. The proline residue is known to be a key component in protein structures due to its unique conformational properties. By incorporating this derivative into proteins or peptides, researchers aim to enhance stability and improve bioavailability.

Recent advancements in computational chemistry have also contributed to a deeper understanding of L-Proline, 4-methoxy-,methyl ester, (4S)-. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for drug design. These computational approaches are increasingly being integrated into experimental research to accelerate the discovery process.

The pharmaceutical industry has taken note of these findings and is exploring ways to incorporate L-Proline, 4-methoxy-,methyl ester, (4S)- into new drug candidates. Its versatility as a building block and its potential biological activity make it an attractive option for medicinal chemists. Several preclinical studies are underway to evaluate its efficacy and safety profile in various therapeutic contexts.

The synthesis of enantiomerically pure forms of this compound remains a challenge but is crucial for ensuring optimal biological activity. Advances in asymmetric synthesis techniques have made it possible to produce high-purity enantiomers on a larger scale. These techniques are essential for developing drugs that are both effective and well-tolerated by patients.

The future prospects for L-Proline, 4-methoxy-,methyl ester, (4S)- are promising as research continues to uncover new applications. Its role in drug development, biochemistry, and synthetic chemistry positions it as a key compound in modern scientific endeavors. As our understanding of its properties grows, so too will its impact on various fields.

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